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Compound of Interest

Compound Name: Direct Black 22

Cat. No.: B1585272 Get Quote

Direct Black 22: A Technical Guide for Research
Applications
For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Black 22, also known by its Colour Index name C.I. 35435, is a polyazo dye belonging

to the azo dye class.[1] Primarily utilized in the textile industry for dyeing cellulosic fibers such

as cotton, viscose, and paper, its chemical properties and potential biological effects have also

made it a subject of interest in environmental and toxicological research.[1][2] This technical

guide provides an in-depth overview of the chemical properties of Direct Black 22 for research

use, focusing on its physicochemical characteristics, toxicological profile, and relevant

experimental protocols. While its applications in drug development are not established, the

provided data on its chemical behavior and biological impact are valuable for toxicological

assessment and environmental safety studies.

Chemical and Physical Properties
Direct Black 22 is a complex organic salt characterized by multiple azo groups (-N=N-) which

are responsible for its deep black color.[1] Its chemical structure and properties are

summarized below.

Table 1: General Chemical Properties of Direct Black 22
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Property Value Reference

Chemical Name

trisodium;6-[(2,4-

diaminophenyl)diazenyl]-3-[[4-

[4-[[7-[(2,4-

diaminophenyl)diazenyl]-1-

hydroxy-3-

sulfonatonaphthalen-2-

yl]diazenyl]-2-

sulfonatoanilino]phenyl]diazen

yl]-4-hydroxynaphthalene-2-

sulfonate

[3]

CAS Number 6473-13-8 [3]

Molecular Formula C₄₄H₃₂N₁₃Na₃O₁₁S₃ [3]

Molecular Weight 1083.97 g/mol [3]

Chemical Class Polyazo Dye

Appearance Black or blue-gray powder

Table 2: Physicochemical Properties of Direct Black 22
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Property Value/Description Reference

Solubility
Good solubility in water,

forming a violet-black solution.

λmax (Absorbance Peak) 476 nm [4]

pH of 1% Solution 6.0 - 8.0 [5]

Behavior in Acids

In concentrated sulfuric acid, it

dissolves to form a violet-black

solution, with a brown

precipitate upon dilution. In

concentrated nitric acid, it

forms a reddish-brown solution

with precipitation. A brownish-

black precipitate forms with the

addition of concentrated

hydrochloric acid to an

aqueous solution.

Behavior in Bases

An aqueous solution turns dark

blue-red upon the addition of

concentrated sodium

hydroxide.

pH Sensitivity

The color of Direct Black 22 is

sensitive to pH changes in the

dye bath.

[1]

Toxicological Profile
Research into the biological effects of Direct Black 22 has primarily focused on its

environmental impact and potential toxicity. As an azo dye, there are concerns about its

breakdown products, which can include carcinogenic aromatic amines.

Cytotoxicity and Genotoxicity
In vivo studies on the model organism Allium cepa (onion) have demonstrated that while Direct
Black 22 and its byproducts may not induce direct toxicity, they can cause cytotoxicity and
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genotoxicity. However, the genotoxicity was observed to be reduced after remediation

processes.

Experimental Protocols
Spectrophotometric Analysis for Quantification
A common method for quantifying Direct Black 22 in solution is UV-Visible spectrophotometry.

Methodology:

Prepare a stock solution of Direct Black 22 of known concentration in deionized water.

Create a series of standard solutions of decreasing concentrations through serial dilution.

Measure the absorbance of each standard solution at the maximum absorbance wavelength

(λmax = 476 nm) using a UV-Vis spectrophotometer.[4]

Plot a calibration curve of absorbance versus concentration.

Measure the absorbance of the unknown sample and determine its concentration using the

calibration curve.

High-Performance Liquid Chromatography (HPLC) for
Separation and Quantification
HPLC is a more specific method for the analysis of Direct Black 22, especially in complex

mixtures or for studying its degradation.

Methodology:

Instrumentation: A standard HPLC system with a UV-Vis or diode-array detector.

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient elution is often employed, using a mixture of an aqueous buffer

(e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile).
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Detection: The detector is set to monitor the absorbance at the λmax of Direct Black 22
(476 nm).

Quantification: Quantification is achieved by comparing the peak area of the analyte in the

sample to the peak areas of known standards.

Photo-Fenton Degradation of Direct Black 22
The Photo-Fenton process is an advanced oxidation process used to study the degradation of

organic pollutants like Direct Black 22.

Methodology:

Prepare an aqueous solution of Direct Black 22 of a known concentration.

Adjust the pH of the solution to an acidic range (typically around 3.0) using an appropriate

acid.

Add a source of ferrous ions (Fe²⁺), such as ferrous sulfate (FeSO₄).

Add hydrogen peroxide (H₂O₂) to the solution.

Expose the solution to a UV light source (e.g., a UV-C lamp) or sunlight to initiate the

reaction.

Monitor the degradation of the dye over time by taking samples at regular intervals and

analyzing them using spectrophotometry or HPLC.

Logical Workflow for Research
The following diagram illustrates a generalized workflow for the environmental or toxicological

assessment of Direct Black 22.
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Workflow for Direct Black 22 Research

Application in Drug Development and Signaling
Pathways
Currently, there is a notable lack of scientific literature detailing the use of Direct Black 22 in

drug development, including drug delivery, as a pharmacological agent, or as a probe for

studying cellular signaling pathways. Its classification as a fluorescent dye by some commercial

suppliers appears to be inaccurate, as its chemical structure (polyazo dye) is primarily

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1585272?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585272?utm_src=pdf-body
https://www.benchchem.com/product/b1585272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


associated with strong light absorption rather than fluorescence. Azo dyes are not typically

fluorescent.

The primary research focus for Direct Black 22 remains in the fields of textile chemistry,

environmental science, and toxicology. Professionals in drug development should be aware of

its toxicological properties, particularly its potential for cytotoxicity and genotoxicity, especially

when considering the safety of any residual dyes in materials that may come into contact with

biological systems.

Conclusion
Direct Black 22 is a well-characterized polyazo dye with significant applications in the textile

industry. For researchers, its interest lies in its chemical reactivity, particularly in degradation

studies, and its toxicological profile. The provided data and protocols offer a foundation for

further investigation into its environmental fate and biological effects. However, its utility in the

realm of drug development and cell signaling research is not supported by current scientific

evidence. Future research may explore novel applications, but for now, its relevance to

pharmaceutical and biomedical research is primarily in the context of toxicology and safety

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What are the chemical properties of Direct Black 22 for
research use?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585272#what-are-the-chemical-properties-of-direct-
black-22-for-research-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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